AZ505 ditrifluoroacetate
AZ505 ditrifluoroacetate
AZ505 ditrifluoroacetate is a potent and selective SMYD2 inhibitor with IC50 of 0.12 μM.
Brand Name:
Vulcanchem
CAS No.:
1035227-44-1
VCID:
VC0007548
InChI:
InChI=1S/C29H38Cl2N4O4.2C2HF3O2/c30-23-8-6-20(18-24(23)31)10-13-32-15-12-27(38)35(22-4-2-1-3-5-22)17-16-33-14-11-21-7-9-25(36)28-29(21)39-19-26(37)34-28;2*3-2(4,5)1(6)7/h6-9,18,22,32-33,36H,1-5,10-17,19H2,(H,34,37);2*(H,6,7)
SMILES:
C1CCC(CC1)N(CCNCCC2=C3C(=C(C=C2)O)NC(=O)CO3)C(=O)CCNCCC4=CC(=C(C=C4)Cl)Cl.C(=O)(C(F)(F)F)O.C(=O)(C(F)(F)F)O
Molecular Formula:
C₃₃H₄₀Cl₂F₆N₄O₈
Molecular Weight:
805.59
AZ505 ditrifluoroacetate
CAS No.: 1035227-44-1
Inhibitors
VCID: VC0007548
Molecular Formula: C₃₃H₄₀Cl₂F₆N₄O₈
Molecular Weight: 805.59
| CAS No. | 1035227-44-1 |
|---|---|
| Product Name | AZ505 ditrifluoroacetate |
| Molecular Formula | C₃₃H₄₀Cl₂F₆N₄O₈ |
| Molecular Weight | 805.59 |
| IUPAC Name | N-cyclohexyl-3-[2-(3,4-dichlorophenyl)ethylamino]-N-[2-[2-(5-hydroxy-3-oxo-4H-1,4-benzoxazin-8-yl)ethylamino]ethyl]propanamide;2,2,2-trifluoroacetic acid |
| Standard InChI | InChI=1S/C29H38Cl2N4O4.2C2HF3O2/c30-23-8-6-20(18-24(23)31)10-13-32-15-12-27(38)35(22-4-2-1-3-5-22)17-16-33-14-11-21-7-9-25(36)28-29(21)39-19-26(37)34-28;2*3-2(4,5)1(6)7/h6-9,18,22,32-33,36H,1-5,10-17,19H2,(H,34,37);2*(H,6,7) |
| Standard InChIKey | LTZSXVZCRINTGV-UHFFFAOYSA-N |
| SMILES | C1CCC(CC1)N(CCNCCC2=C3C(=C(C=C2)O)NC(=O)CO3)C(=O)CCNCCC4=CC(=C(C=C4)Cl)Cl.C(=O)(C(F)(F)F)O.C(=O)(C(F)(F)F)O |
| Description | AZ505 ditrifluoroacetate is a potent and selective SMYD2 inhibitor with IC50 of 0.12 μM. |
| Reference | [1]. Komatsu S, et al. Overexpression of SMYD2 contributes to malignant outcome in gastric cancer. Br J Cancer. 2015 Jan 20;112(2):357-64.[2]. Ferguson AD, et al. Structural basis of substrate methylation and inhibition of SMYD2. Structure. 2011 Sep 7;19(9):1262-73. |
| PubChem Compound | 78357790 |
| Last Modified | Nov 11 2021 |
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